XLogP3 Lipophilicity Differential vs. the 4‑Ethoxy‑3‑methoxy Positional Isomer Governs Membrane‑Partitioning Predictions
The computed octanol‑water partition coefficient (XLogP3) for 2‑ethoxy‑3‑methoxybenzohydrazide is 0.6, whereas the 4‑ethoxy‑3‑methoxy positional isomer exhibits an XLogP3 of 1.0 [1]. This 0.4 log unit increase corresponds to an approximately 2.5‑fold higher predicted lipophilicity for the para‑ethoxy isomer. In the context of antibacterial benzohydrazide SAR, a strong correlation has been established between clogP and antimicrobial activity (r² = 0.72 for Gram‑negative strains), with optimal activity observed within a narrow lipophilicity window [2]. The 0.6 value places the 2‑ethoxy‑3‑methoxy compound distinctly closer to the lower‑lipophilicity boundary favoured by several active benzohydrazide leads, potentially offering a different permeability‑retention balance than the 4‑ethoxy isomer.
Target XLogP3 0.6
Comparator XLogP3 1.0
Difference Δ 0.4 (~2.5× less lipophilic)
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 0.6 |
| Comparator Or Baseline | 4‑Ethoxy‑3‑methoxybenzohydrazide (CAS 122772‑33‑2), XLogP3 = 1.0 |
| Quantified Difference | ΔXLogP3 = 0.4 (target less lipophilic by ~2.5‑fold) |
| Conditions | PubChem XLogP3 3.0 algorithm; identical molecular formula (C₁₀H₁₄N₂O₃) |
Why This Matters
For screening libraries and lead‑optimisation workflows, this quantifiable lipophilicity differential determines whether the compound aligns with the clogP‑activity correlation already validated for benzohydrazide antibacterials, preventing procurement of an isomer with sub‑optimal membrane‑partitioning properties.
- [1] PubChem CID 91684420 (XLogP3 = 0.6) vs. CID 2414099 (XLogP3 = 1.0). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026‑04‑27). View Source
- [2] Biological and quantitative‑SAR evaluations, and docking studies of (E)‑N‑benzylidenebenzohydrazide analogues as potential antibacterial agents. EXCLI Journal, 2016, 15, 350‑361 (clogP‑activity correlation r² = 0.72). View Source
